Cas no 400045-80-9 (1-Butyl-1H-imidazole-4-carbaldehyde)

• Product Name: 1-Butyl-1H-imidazole-4-carbaldehyde
• CAS No: 400045-80-9
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 1017215
• PubChem ID: 15313500
• Update Time: 2025-10-27

1-Butyl-1H-imidazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxaldehyde, 1-butyl- (9CI)
• SCHEMBL3842765
• 1-butyl-1H-imidazole-4-carbaldehyde
• 1-n-Butyl-1H-imidazole-4-carboxaldehyde
• DTXSID301288513
• 1-Butyl-1H-imidazole-4-carboxaldehyde
• PESXKUUFXACUMT-UHFFFAOYSA-N
• 1-BUTYLIMIDAZOLE-4-CARBALDEHYDE
• 400045-80-9
• 1-Butyl-1H-imidazole-4-carbaldehyde

• Inchi： 1S/C8H12N2O/c1-2-3-4-10-5-8(6-11)9-7-10/h5-7H,2-4H2,1H3
• InChI Key： PESXKUUFXACUMT-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C=N1)CCCC

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-Butyl-1H-imidazole-4-carbaldehyde

Professional Introduction to 1-Butyl-1H-imidazole-4-carbaldehyde (CAS No. 400045-80-9)

1-Butyl-1H-imidazole-4-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 400045-80-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole derivative family, which is well-documented for its diverse pharmacological properties and applications in drug development. The structural motif of 1-butyl-1H-imidazole-4-carbaldehyde features a butyl substituent attached to the imidazole ring, with an aldehyde functional group at the 4-position, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biological assays.

The chemical structure of 1-butyl-1H-imidazole-4-carbaldehyde consists of a five-membered aromatic ring containing two nitrogen atoms, which is characteristic of imidazole derivatives. The presence of the butyl group enhances the lipophilicity of the molecule, potentially improving its solubility in organic solvents and facilitating its use in medicinal formulations. Additionally, the aldehyde group at the 4-position serves as a reactive site for further functionalization, enabling the synthesis of more complex molecules through condensation reactions, Schiff base formations, or as a precursor in heterocyclic chemistry.

In recent years, 1-butyl-1H-imidazole-4-carbaldehyde has been explored in various research domains due to its unique structural features. One of the most promising areas of investigation involves its application as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The aldehyde functionality allows for facile coupling with amines or hydrazines, leading to Schiff base derivatives that exhibit inhibitory effects on enzymes like kinases or proteases.

Moreover, studies have highlighted the potential of 1-butyl-1H-imidazole-4-carbaldehyde in designing ligands for metal-based therapeutics. Imidazole derivatives are known to coordinate with transition metals, forming complexes that can act as catalysts or therapeutic agents. The butyl group and aldehyde moiety provide additional interaction points with metal ions, enhancing the stability and bioactivity of these complexes. Such metallo-drugs are being investigated for their anticancer properties, leveraging the ability of metal-imidazole complexes to induce apoptosis or inhibit tumor growth.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 1-butyl-1H-imidazole-4-carbaldehyde's interactions with biological targets. Molecular docking simulations have been employed to predict binding affinities and identify potential drug candidates derived from this compound. These simulations have revealed that modifications to the butyl group or the aldehyde functionality can significantly alter binding properties, offering insights into structure-activity relationships (SAR) that guide rational drug design.

The pharmaceutical industry has shown particular interest in 1-butyl-1H-imidazole-4-carbaldehyde due to its potential as a building block for novel therapeutics. Its incorporation into drug candidates has led to compounds with improved pharmacokinetic profiles and enhanced target specificity. For example, derivatives of this compound have been tested in preclinical studies for their ability to modulate immune responses or interfere with signaling pathways involved in neurodegenerative diseases. The versatility of 1-butyl-1H-imidazole-4-carbaldehyde as a scaffold underscores its importance in medicinal chemistry research.

In conclusion, 1-butyl-1H-imidazole-4-carbaldehyde (CAS No. 400045-80-9) represents a valuable compound in the realm of pharmaceutical chemistry. Its unique structural features make it an excellent candidate for further exploration in drug development, particularly as an intermediate for synthesizing bioactive molecules and metal-based therapeutics. Ongoing research continues to uncover new applications for this compound, reinforcing its significance in advancing therapeutic strategies across multiple disease areas.